![molecular formula C14H19NO4S B2931172 4-methoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide CAS No. 874594-59-9](/img/structure/B2931172.png)
4-methoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-Methoxy-N-methylbenzamide is an N, N-disubstituted benzamide, also referred to as Weinreb amide . It’s used in the synthesis of various organic compounds .
Molecular Structure Analysis
The molecular structure of a similar compound, N-Methoxy-N-methylbenzamide, includes a benzamide group with methoxy and methyl substituents . The specific structure of “4-methoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide” would likely be similar but with additional functional groups.
Chemical Reactions Analysis
While specific chemical reactions involving “4-methoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide” are not available, N-Methoxy-N-methylbenzamide may be used in the preparation of β-trifluoromethyl enaminones .
Physical And Chemical Properties Analysis
N-Methoxy-N-methylbenzamide is a liquid at room temperature with a boiling point of 70 °C/0.1 mmHg and a density of 1.085 g/mL at 25 °C .
Safety and Hazards
Mechanism of Action
Target of Action
A structurally similar compound, n-methylbenzamide, is reported to be a potent inhibitor of pde10a , a phosphodiesterase abundant in brain tissue .
Mode of Action
Based on its structural similarity to n-methylbenzamide, it might interact with its target protein and inhibit its function, leading to changes in cellular signaling pathways .
Biochemical Pathways
If it indeed targets pde10a like n-methylbenzamide, it could affect cyclic nucleotide signaling pathways in the brain .
Result of Action
If it inhibits pde10a like n-methylbenzamide, it could potentially alter intracellular levels of cyclic nucleotides, affecting various cellular processes .
properties
IUPAC Name |
4-methoxy-N-methyl-N-(3-methyl-1,1-dioxothiolan-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4S/c1-14(8-9-20(17,18)10-14)15(2)13(16)11-4-6-12(19-3)7-5-11/h4-7H,8-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXUZXXJTWCFHBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCS(=O)(=O)C1)N(C)C(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.